1-(Pyridin-2-yl)butane-1,3-dione

• IUPAC Name: 1-pyridin-2-ylbutane-1,3-dione
• InChI: InChI=1S/C9H9NO2/c1-7(11)6-9(12)8-4-2-3-5-10-8/h2-5H,6H2,1H3
• InChI Key: ZKPDXFCMHFRNQC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC(=O)C1=CC=CC=N1
• Molecular Formula: C9H9NO2
• DSSTOX Substance ID: DTXSID30507537
• Molecular Weight: 163.17 g/mol
• CAS No.: 40614-52-6

Description

1-(Pyridin-2-yl)butane-1,3-dione, also known as Pyridine-2-one or P2O, is an important organic compound with a wide range of applications in the fields of organic synthesis and scientific research. It is a colorless, crystalline solid with a pungent odor, and is soluble in organic solvents, such as alcohols, ethers, and chloroform. P2O is an important intermediate in the synthesis of many organic compounds, and its unique properties make it suitable for a variety of scientific research applications.

Scientific Research Applications

Synthesis and Reactions

• Derivative Synthesis: 1-(Pyridin-2-yl)butane-1,3-dione has been used in synthesizing various derivatives. For instance, the reaction of 4,4,4-Trifluoro-1-(thiophen-2-yl)butane-1,3-dione with cyanothioacetamide and cyanoacetamide under solvent-free conditions led to the creation of pyridine-2(1H)thione/one derivatives, which were further reacted to produce 2-S/O-alkyl pyridine derivatives, contributing to the synthesis of various compounds like thieno[2,3-b]pyridine and pyrazolopyridine (Rateb, 2011).

Sensor Applications

• Optical Sensing Structures: A study highlighted the generation of novel optical sensing structures through lanthanide coordination using a polymeric-based ternary europium (III) complex system. This included 4,4,4-trifluoro-1-(naphthalen-2-yl)butane-1,3-dione and showed potential in sensor applications (Li et al., 2019).

Computational Chemistry

• DFT Studies: Density Functional Theory (DFT) calculations have been conducted on compounds like 1-(pyridin-2-yl)-4-(quinolin-2-yl)butane-2,3-dione to understand their tautomeric preferences in various solvents. This type of study is crucial for predicting the behavior of such molecules in different environments (Dobosz, Gawinecki, & Ośmiałowski, 2010).

NMR and DFT Studies

• Tautomerism and Conformation Analysis: The tautomerism and conformations of 1-(n-pyridinyl)butane-1,3-diones have been investigated using DFT calculations and NMR spectroscopy. This research provides insights into the chemical shifts and hydrogen bonding of these compounds (Hansen, Darugar, Vakili, & Kamounah, 2023).

Pharmaceutical Chemistry

• Antimicrobial Activity: Studies have explored the synthesis of certain derivatives using this compound and evaluated their antimicrobial activities. This research is significant in the development of new pharmaceutical compounds (Chate, Ghotekar, Bhagat, & Gill, 2013).

Mechanism of Action

Target of Action

The primary targets of 1-(Pyridin-2-yl)butane-1,3-dione are currently unknown. This compound is a relatively new chemical entity and research is ongoing to identify its specific molecular targets .

Mode of Action

It is known that the compound has a pyridine ring, which is often involved in pi stacking interactions with aromatic amino acids in protein targets .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .

Biochemical Analysis

Biochemical Properties

1-(Pyridin-2-yl)butane-1,3-dione plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, this compound has been shown to interact with certain oxidoreductases, which are enzymes involved in oxidation-reduction reactions. The nature of these interactions often involves the formation of hydrogen bonds and other non-covalent interactions, which can alter the enzyme’s conformation and activity. Additionally, this compound can chelate metal ions, which can further influence its biochemical interactions and properties .

Cellular Effects

This compound has been observed to affect various types of cells and cellular processes. It can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to inhibit certain signaling pathways that are crucial for cell proliferation and survival. This inhibition can lead to changes in gene expression, resulting in altered cellular metabolism and function. In some studies, this compound has been found to induce apoptosis in cancer cells, highlighting its potential as a therapeutic agent .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key processes. At the molecular level, this compound can bind to specific biomolecules, leading to enzyme inhibition or activation. For instance, it can inhibit the activity of certain kinases by binding to their active sites, preventing substrate binding and subsequent phosphorylation events. Additionally, this compound can modulate gene expression by interacting with transcription factors and other regulatory proteins. These interactions can lead to changes in the expression of genes involved in cell cycle regulation, apoptosis, and metabolism .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This compound is relatively stable under standard laboratory conditions, but it can degrade over extended periods or under specific conditions such as high temperature or extreme pH. Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular function, including sustained inhibition of cell proliferation and induction of apoptosis. These temporal effects are important considerations for experimental design and interpretation of results .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound may have minimal effects on cellular function and overall health. At higher doses, it can exhibit significant biological activity, including toxic or adverse effects. For example, high doses of this compound have been associated with hepatotoxicity and nephrotoxicity in animal studies. These findings highlight the importance of dose optimization and careful monitoring in preclinical studies .

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by various enzymes, including cytochrome P450 enzymes, which play a crucial role in the oxidative metabolism of xenobiotics. The metabolites of this compound can further interact with other biomolecules, influencing metabolic flux and metabolite levels. Understanding these metabolic pathways is essential for predicting the pharmacokinetics and potential drug interactions of this compound .

Synthesis routes and methods I

Procedure details

A sodium methoxide solution (28% in methanol) was added dropwise to a mixture of 10 g (73 mmol) methyl picolinate and 25 ml (124 mmol) of acetone in 150 ml of tetrahydrofuran. The mixture was stirred at 20° C. for 3 hours and the solvent was removed under reduced pressure. The residue was taken up in water, acidified with 2 molar aqueous hydrochloric acid and extracted with dichloromethane. Drying of the combined organic phases and removal of the solvent under reduced pressure gave 7.940 g of product (60% of theory); NMR (CDCl3, 400 MHz): 2.23 (s, 3H); 6.81 (s, 1H); 7.41 (m, 1H); 7.83 (m, 1H); 8.09 (m, 1H); 8.68 (m, 1H); 15.7 (br, 1H).

Synthesis routes and methods II

Procedure details

A solution of 8.71 g (150 mmol) of dry acetone in 100 ml of absolute tetrahydrofuran is added under argon to a solution of 20.42 g (300 mmol) of sodium ethoxide in 300 ml of absolute tetrahydrofuran. A solution of 22.68 g (150 mmol) of ethyl pyridine-2-carboxylate in 100 ml of absolute tetrahydrofuran is subsequently added dropwise over the course of 20 minutes. The mixture is stirred for 15 hours at room temperature and for 4 hours at the boiling point. The mixture is evaporated on a rotary evaporator, admixed with 150 ml of water and rendered neutral with glacial acetic acid. It is extracted twice with diethyl ether, the organic extracts are combined and dried (sodium sulfate), evaporated on a rotary evaporator, and 1-pyridin-2-ylbutane-1,3-dione is obtained as an orange oil. 1H-NMR (360 MHz, CDCl3) for enol tautomer: 15.8-15.5 (br s, OH); 8.60-8.55 (dm, 1H); 8.20-7.95 (dm, 1H); 7.79-7.71 (tm, 1H); 7.35-7.29 (m, 1H); 6.74 (s, 1H); 2.15 (s, 3H). Keto tautomer: CH2 group at 4.20 ppm (ratio of enol/keto form=87:13).